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Compound of Interest

Compound Name: 4-Octyldodecan-1-ol

Cat. No.: B047717 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal analysis of 2-octyldodecan-1-

ol, a branched-chain primary alcohol frequently used as an emollient and emulsion stabilizer in

cosmetic and pharmaceutical formulations.[1][2][3][4] Understanding its thermal properties

through techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA) is critical for predicting its behavior during manufacturing, storage, and

application, ensuring product stability and performance.

Core Physicochemical Properties
A summary of the key physical and chemical properties of 2-octyldodecan-1-ol is presented

below. These values serve as a baseline for interpreting the thermal analysis data.
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Property Value Source

Molecular Formula C₂₀H₄₂O [1]

Molecular Weight 298.55 g/mol [3][5]

Appearance
Clear, colorless to yellowish,

oily liquid
[2]

Melting Point -1 °C to 1 °C [2][3][4][5]

Boiling Point 234-238 °C (at 33 mmHg) [1][2][4][5]

Density 0.838 g/mL (at 25 °C) [2][4][5]

Flash Point
113 °C (Closed Cup) / 188 °C

(Open Cup)
[1][5]

Differential Scanning Calorimetry (DSC)
DSC is a powerful thermoanalytical technique that measures the difference in heat flow

required to increase the temperature of a sample and a reference as a function of temperature.

[6] For 2-octyldodecan-1-ol, DSC is primarily used to precisely determine its melting point and

associated enthalpy of fusion, which are crucial for understanding its physical state in

formulations at various temperatures.

The primary thermal event observed for 2-octyldodecan-1-ol via DSC is its solid-to-liquid phase

transition.

Parameter Description Typical Value

Melting Onset (T_onset)
The temperature at which

melting begins.
Not specified in search results.

Melting Peak (T_peak)

The temperature at which the

heat absorption rate is

maximum.

Approx. -1 °C to 1 °C[3][4][5]

Enthalpy of Fusion (ΔH_f)
The amount of energy required

to melt the sample.
Not specified in search results.
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This protocol outlines a typical procedure for analyzing 2-octyldodecan-1-ol using a heat-flux

DSC instrument.

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a

certified indium standard.

Sample Preparation: Accurately weigh approximately 5-10 mg of 2-octyldodecan-1-ol into a

standard aluminum DSC pan.

Encapsulation: Hermetically seal the pan to prevent any loss of volatile material during the

analysis. Place an empty, hermetically sealed aluminum pan on the reference sensor.

Temperature Program:

Equilibrate the sample at 25 °C.

Cool the sample to -50 °C at a controlled rate of 10 °C/min to ensure complete

crystallization.

Hold isothermally at -50 °C for 5 minutes.

Heat the sample from -50 °C to 50 °C at a constant rate of 10 °C/min. This heating ramp

will capture the melting transition.

Atmosphere: Conduct the experiment under a continuous purge of an inert gas, such as

nitrogen, at a flow rate of 50 mL/min to provide a stable thermal environment and prevent

oxidation.

Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to

determine the onset temperature, peak temperature, and the integrated peak area, which

corresponds to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.[7] For 2-octyldodecan-1-ol, TGA is essential for determining its thermal

stability, boiling point, and the onset temperature of thermal decomposition. This information is

vital for setting maximum processing temperatures and assessing long-term stability.
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TGA reveals the temperatures at which 2-octyldodecan-1-ol begins to evaporate and/or

decompose.

Parameter Description Expected Observation

Onset of Mass Loss

The temperature at which

significant mass loss (due to

evaporation/boiling) begins.

Correlates with the boiling

point (e.g., 234-238 °C at 33

mmHg)[1][2][4][5]

Decomposition Temperature

The temperature range over

which the molecule breaks

down chemically.

TGA is used to determine this;

a sharp mass loss after the

boiling point would indicate

decomposition.[8][9]

Residual Mass

The percentage of mass

remaining at the end of the

experiment.

Expected to be near 0% if the

sample fully evaporates and

decomposes.

This protocol provides a standard method for evaluating the thermal stability of 2-octyldodecan-

1-ol.

Instrument Calibration: Perform weight and temperature calibrations according to the

instrument manufacturer's guidelines (e.g., using certified calcium oxalate and magnetic

standards).

Sample Preparation: Place approximately 10-15 mg of 2-octyldodecan-1-ol into a ceramic or

platinum TGA crucible.

Instrument Setup: Place the crucible onto the TGA's high-precision microbalance and tare it.

Temperature Program:

Heat the sample from ambient temperature (approx. 25 °C) to 600 °C.

Use a constant linear heating rate of 10 °C/min.

Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 50-100

mL/min. This prevents oxidative degradation and ensures that the observed mass loss is due
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to volatilization and thermal decomposition.[7][9]

Data Analysis: The TGA curve plots the percentage of initial mass versus temperature. The

onset of mass loss is determined from this curve. The first derivative of the TGA curve (DTG

curve) can be plotted to identify the temperatures at which the rate of mass loss is maximal.

[7]

Integrated Workflow for Thermal Analysis
The following diagram illustrates the logical workflow for a comprehensive thermal

characterization of 2-octyldodecan-1-ol using both DSC and TGA.
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Phase 1: Preparation

Phase 2a: DSC Analysis Phase 2b: TGA Analysis

Phase 3: Reporting

Sample Acquisition
(2-octyldodecan-1-ol)

Weigh & Encapsulate Sample
(5-10 mg in Al pan)

Load Sample into Crucible
(10-15 mg)

Instrument Setup
(N₂ Purge, Calibrated)

Run Temperature Program
(-50°C to 50°C @ 10°C/min)

Acquire Heat Flow Data

Analyze Thermogram:
- Melting Point (Tₘ)

- Enthalpy of Fusion (ΔH_f)

Compile Technical Report:
- Data Tables
- Protocols

- Thermal Stability Assessment

Instrument Setup
(N₂ Purge, Calibrated)

Run Temperature Program
(Ambient to 600°C @ 10°C/min)

Acquire Mass Loss Data

Analyze Thermogram:
- Onset of Volatilization
- Decomposition Profile

Click to download full resolution via product page

Caption: Workflow for DSC and TGA analysis of 2-octyldodecan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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